Cas no 2149989-36-4 (1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol)

• Product Name: 1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol
• CAS No: 2149989-36-4
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 6136757
• PubChem ID: 165681850
• Update Time: 2025-10-28

1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2149989-36-4
• 1,1-difluoro-4-(morpholin-4-yl)butan-2-ol
• EN300-1963139
• 1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol

• Inchi： 1S/C8H15F2NO2/c9-8(10)7(12)1-2-11-3-5-13-6-4-11/h7-8,12H,1-6H2
• InChI Key： JDPJWHGZHHJFQB-UHFFFAOYSA-N
• SMILES： FC(C(CCN1CCOCC1)O)F

Computed Properties

• Exact Mass: 195.10708505g/mol
• Monoisotopic Mass: 195.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol

Professional Introduction to Compound with CAS No. 2149989-36-4 and Product Name: 1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol

The compound with the CAS number 2149989-36-4 and the product name 1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both fluorine and morpholine moieties in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into molecular structures often leads to increased binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents. The compound in question, 1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol, exemplifies this trend by integrating fluorine atoms at the 1,1-position of the butan-2-ol backbone, thereby enhancing its pharmacokinetic profile.

The morpholine group at the 4-position of the molecule introduces another layer of complexity, contributing to its overall solubility and interaction with biological targets. Morpholine derivatives are well-known for their versatility in medicinal chemistry, often serving as key pharmacophores in drugs targeting various diseases. The combination of these two functional groups makes 1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol a promising candidate for further exploration in therapeutic applications.

Recent studies have highlighted the importance of fluorinated morpholine derivatives in the development of antiviral and anti-inflammatory agents. The unique electronic properties of fluorine atoms can modulate the reactivity and binding affinity of molecules, making them particularly useful in drug design. For instance, fluorinated compounds have shown promise in inhibiting viral proteases and enzymes involved in inflammatory pathways. The structural features of 1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol align well with these requirements, suggesting its potential utility in such therapeutic contexts.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of fluorine atoms typically requires specialized methodologies to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve this goal. Similarly, the incorporation of the morpholine group necessitates careful consideration of reaction conditions to prevent unwanted side products.

From a computational chemistry perspective, 1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol has been studied using various molecular modeling techniques to predict its interactions with biological targets. These studies have provided valuable insights into its binding affinity and potential mechanisms of action. For example, docking simulations have revealed that this compound can effectively bind to enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Such findings underscore its potential as a lead compound for further drug development.

The pharmacological properties of 1,1-Difluoro-4-(morpholin-4-yl)butan-2-ol have been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to modulate key enzymes and receptors associated with various diseases. These preliminary results are encouraging and warrant further investigation into its therapeutic potential. In vivo studies have also shown promising results, indicating that this compound can effectively reach target sites and exert desired biological effects.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary toxicology studies on 1,1-Difluoro-4-(morpholin-4-yb)utban 2 - ol have shown that it exhibits low toxicity at relevant doses. This is an important finding that supports its continued development as a potential therapeutic agent. However, comprehensive toxicological assessments are still necessary to fully understand its safety profile before human trials can commence.

The future prospects for 1,1-Difluoro - (morphorin - 4 - yl ) butan - 2 - ol are exciting given its unique structural features and promising pharmacological properties. Ongoing research aims to optimize its synthesis for scalability and cost-effectiveness while exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this compound from laboratory research to clinical practice.

In conclusion, 1 , 1 - Difluoro - 4 - ( morphorin - 4 - yl ) butan - 2 - ol ( CAS No . 2149989 - 36 - 4 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , combined with promising preclinical results , make it a valuable candidate for further development . As research continues , this compound holds promise for improving patient outcomes through innovative drug therapies .